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Compound of Interest

Compound Name: Herpotrichone A

Cat. No.: B12414715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Herpotrichone A, a potent neuroprotective agent. It includes detailed tables of its Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, the experimental protocols

used for their acquisition, and a visualization of its proposed signaling pathway.

Spectroscopic Data of Herpotrichone A
The structural elucidation of Herpotrichone A, a complex pentacyclic natural product, was

accomplished through extensive spectroscopic analysis. The following tables summarize the

key ¹H and ¹³C NMR and High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-

MS) data.

Table 1: ¹H NMR Spectroscopic Data for Herpotrichone A
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Position
Chemical Shift (δ)
in ppm

Multiplicity
Coupling Constant
(J) in Hz

3 5.98 s

4 3.63 d 2.9

7 6.55 s

11 3.48 d 2.9

12 2.18 s

1' 3.84 s

5' 6.13 s

6' 2.05 s

Data obtained in CDCl₃ at 600 MHz.

Table 2: ¹³C NMR Spectroscopic Data for Herpotrichone
A
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Position Chemical Shift (δ) in ppm

1 189.9

2 108.8

3 102.7

4 59.8

4a 163.7

5 195.8

6 110.1

7 143.5

8 136.9

8a 181.8

9 63.2

10 60.9

11 53.1

11a 79.9

12 8.8

1' 56.4

2' 167.9

3' 97.4

4' 165.8

5' 96.1

6' 7.9

Data obtained in CDCl₃ at 150 MHz.
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Table 3: HR-ESI-MS Data for Herpotrichone A
Ion Calculated m/z Found m/z

[M + Na]⁺ 477.0945 477.0942

Experimental Protocols
The following sections detail the methodologies employed for the acquisition of the

spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR, ¹³C NMR, and 2D NMR spectra were recorded on a Bruker AVANCE III 600 MHz

spectrometer. The sample of Herpotrichone A was dissolved in deuterated chloroform

(CDCl₃). Chemical shifts (δ) are reported in parts per million (ppm) and were referenced to the

residual solvent signals (CHCl₃ at δH 7.26 and CDCl₃ at δC 77.16). Coupling constants (J) are

reported in Hertz (Hz). Standard pulse sequences were utilized for COSY, HSQC, and HMBC

experiments to establish the complete structure and assign all proton and carbon signals.

Mass Spectrometry (MS)
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was performed on an

Agilent 6230 TOF mass spectrometer. The sample was dissolved in methanol and introduced

into the ESI source. The data was acquired in positive ion mode, and the mass-to-charge ratio

(m/z) for the sodium adduct ([M+Na]⁺) was determined.

Neuroprotective Signaling Pathway of
Herpotrichone A
Herpotrichone A has been shown to exert neuroprotective effects, in part, by modulating the

cellular antioxidant response.[1] It is proposed to activate the Nuclear factor erythroid 2-related

factor 2 (Nrf2) pathway, a key regulator of antioxidant gene expression. This activation leads to

the upregulation of downstream targets, including the cystine/glutamate antiporter SLC7A11.

The following diagram illustrates this proposed signaling pathway.
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Caption: Proposed neuroprotective pathway of Herpotrichone A.

This guide provides a foundational understanding of the key spectroscopic features of

Herpotrichone A and its mechanism of action for professionals in the field of natural product

research and drug development. The detailed data and protocols serve as a valuable resource

for further investigation and application of this promising neuroprotective compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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